1-Bromo-2-phenylnaphthalene
Overview
Description
1-Bromo-2-phenylnaphthalene is a chemical compound with the CAS Number 22082-93-5 . It has a molecular weight of 283.17 . The compound is typically stored in a dry room at room temperature . It is a solid substance .
Molecular Structure Analysis
The molecular formula of 1-Bromo-2-phenylnaphthalene is C16H11Br . The InChI code is 1S/C16H11Br/c17-16-14-9-5-4-8-13(14)10-11-15(16)12-6-2-1-3-7-12/h1-11H . The Canonical SMILES is C1=CC=C(C=C1)C2=C(C3=CC=CC=C3C=C2)Br .Physical And Chemical Properties Analysis
1-Bromo-2-phenylnaphthalene is a solid substance . It has a molecular weight of 283.16 g/mol . The exact mass and the monoisotopic mass are 282.00441 g/mol . The compound has a topological polar surface area of 0 Ų . It has a heavy atom count of 17 .Scientific Research Applications
Organic Semiconductor Building Blocks
1-Bromo-2-phenylnaphthalene is used as a building block in the creation of organic semiconductors . Organic semiconductors are a type of semiconductor made from organic compounds, and they are used in a variety of applications, including organic light-emitting diodes (OLEDs), organic photovoltaics, and organic field-effect transistors.
Chemical Synthesis
This compound is often used in chemical synthesis due to its unique structure and reactivity . It can act as a starting material or intermediate in the synthesis of various other compounds.
Material Science
In the field of material science, 1-Bromo-2-phenylnaphthalene can be used in the development of new materials with specific properties . For example, it could be used in the creation of new polymers or composite materials.
Chromatography
1-Bromo-2-phenylnaphthalene could potentially be used as a test compound in chromatography . Chromatography is a technique used to separate mixtures, and test compounds like this one can help researchers understand how different substances interact with the chromatography medium.
Sensing Applications
There is potential for 1-Bromo-2-phenylnaphthalene to be used in sensing applications . For example, it could be used in the development of sensors for specific ions or molecules.
Safety and Hazards
Mechanism of Action
Target of Action
This compound is often used in organic synthesis, particularly in Suzuki-Miyaura coupling reactions . .
Mode of Action
In the context of Suzuki-Miyaura coupling, it would act as an aryl halide, undergoing a palladium-catalyzed reaction with an organoboron compound to form a new carbon-carbon bond .
properties
IUPAC Name |
1-bromo-2-phenylnaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Br/c17-16-14-9-5-4-8-13(14)10-11-15(16)12-6-2-1-3-7-12/h1-11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANKXTSUKPPHQJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C3=CC=CC=C3C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-phenylnaphthalene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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